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Executive Summary
Alloxanthin, a unique acetylenic carotenoid, serves as a critical biomarker for cryptophyte

algae, a significant component of marine and freshwater phytoplankton communities. Its

distinct chemical structure and exclusive presence in this algal group make it an invaluable tool

for tracking marine ecological processes, including primary production, food web dynamics,

and the impact of environmental changes. Beyond its ecological significance, alloxanthin
exhibits potent antioxidant and anti-inflammatory properties, positioning it as a promising

candidate for pharmaceutical and nutraceutical development. This technical guide provides a

comprehensive overview of alloxanthin, including its chemical properties, biosynthesis, and

established roles in marine ecosystems. It further details experimental protocols for its

extraction and quantification, presents quantitative data on its distribution, and explores its

potential pharmacological applications through hypothesized signaling pathways.

Introduction to Alloxanthin
Alloxanthin is a C40 carotenoid belonging to the xanthophyll subclass, characterized by the

presence of oxygen in its structure.[1][2] Its molecular formula is C40H52O2, and it possesses

a unique 7,8-acetylenic bond that distinguishes it from many other common carotenoids.[1][3]

This structural feature contributes to its chemical reactivity and biological functions.
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A summary of the key chemical and physical properties of alloxanthin is presented in Table 1.

Property Value Reference

Molecular Formula C40H52O2 [1]

Molecular Weight 564.8 g/mol [1]

IUPAC Name

(1R)-4-

[(3E,5E,7E,9E,11E,13E,15E)-1

8-[(4R)-4-hydroxy-2,6,6-

trimethylcyclohexen-1-

yl]-3,7,12,16-

tetramethyloctadeca-

3,5,7,9,11,13,15-heptaen-1,17-

diynyl]-3,5,5-trimethylcyclohex-

3-en-1-ol

[1]

CAS Number 28380-31-6 [1]

Melting Point 188-190 °C [2]

Class Diterpenoid [1][4]

Biosynthesis of Alloxanthin
The biosynthesis of alloxanthin in cryptophytes, like other carotenoids, originates from the

isoprenoid pathway.[3][5] Isopentenyl pyrophosphate (IPP), a C5 compound, serves as the

fundamental building block. The synthesis of carotenoids can proceed through either the

mevalonate (MVA) pathway in the cytoplasm or the non-mevalonate (MEP) pathway in the

plastids.[5] While the precise enzymatic steps leading to the formation of the characteristic

acetylenic bonds in alloxanthin are not fully elucidated, the general pathway is understood to

branch from the synthesis of α-carotene and zeaxanthin.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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